Cas no 24810-40-0 (1,6(2H,7H)-Naphthalenedione,3,4,8,8a-tetrahydro-3,3,8a-trimethyl-)

• Product name: 1,6(2H,7H)-Naphthalenedione,3,4,8,8a-tetrahydro-3,3,8a-trimethyl-
• CAS No: 24810-40-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 286163
• PubChem ID: 290964

1,6(2H,7H)-Naphthalenedione,3,4,8,8a-tetrahydro-3,3,8a-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6(2H,7H)-Naphthalenedione,3,4,8,8a-tetrahydro-3,3,8a-trimethyl-
• 3,3,8a-trimethyl-2,4,7,8-tetrahydronaphthalene-1,6-dione
• 1,4,4-Trimethylbicyclo<4.4.0>dec-6-en-2,8-dion
• 3,3,8a-Trimethyl-1,6-dioxo-1,2,3,4,6,7,8,8a-octahydronaphthalin
• 24810-40-0
• 3,3,8a-trimethyl-3,4,8,8a-tetrahydronaphthalene-1,6(2H,7H)-dione
• NSC-155452
• NSC155452
• 1,6(2H,7H)-naphthalenedione, 3,4,8,8a-tetrahydro-3,3,8a-trimethyl-
• DTXSID00302950
• NSC 155452

• Inchi： InChI=1S/C13H18O2/c1-12(2)7-9-6-10(14)4-5-13(9,3)11(15)8-12/h6H,4-5,7-8H2,1-3H3
• InChI Key： UQZLLFANGCIPNO-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(CC(CC2=C1)(C)C)=O)C

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 329.4°C at 760 mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.51
• PSA: 34.14000
• LogP: 2.67110